Cas no 2408936-07-0 (rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate)

• Product Name: rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate
• CAS No: 2408936-07-0
• MF: C₁₁H₁₈F₃NO₅
• MW: 301.259534358978
• CID: 5801273
• PubChem ID: 165703594
• Update Time: 2025-06-09

rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-7548607
• rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate
• 2408936-07-0

• Inchi： 1S/C11H18F3NO5/c1-5-19-8(17)6(16)7(11(12,13)14)15-9(18)20-10(2,3)4/h6-7,16H,5H2,1-4H3,(H,15,18)/t6-,7-/m0/s1
• InChI Key： SQDSRDBHTHUZSU-BQBZGAKWSA-N
• SMILES： FC([C@H]([C@@H](C(=O)OCC)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 301.11370716g/mol
• Monoisotopic Mass: 301.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate

Comprehensive Overview of rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate (CAS No. 2408936-07-0)

The compound rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate (CAS No. 2408936-07-0) is a highly specialized chiral ester with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis, peptide chemistry, and fluorinated drug design.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability in drug discovery. The presence of the 4,4,4-trifluoro group in rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate aligns with this trend, making it a sought-after building block for medicinal chemistry. Additionally, the Boc-protected amino functionality ensures compatibility with modern solid-phase peptide synthesis (SPPS) techniques, a hot topic in bioconjugation and proteolysis-targeting chimera (PROTAC) research.

The stereochemistry of this compound, denoted by the (2R,3R) configuration, is critical for its role in enantioselective catalysis and chiral auxiliaries. Users often inquire about its optical purity and methods for diastereomer separation, reflecting the growing emphasis on green chemistry and sustainable synthetic routes. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, addressing another frequent search query related to quality control in fine chemical production.

Beyond pharmaceuticals, rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate has potential applications in agrochemicals and material science. The trifluoromethyl group’s lipophilicity and electron-withdrawing properties are exploited in the design of crop protection agents, a sector witnessing increased R&D investment. Furthermore, its compatibility with click chemistry and polymer functionalization opens avenues for advanced material engineering, a trending topic in academic and industrial forums.

From a regulatory perspective, this compound is not classified as hazardous, aligning with global shifts toward safer chemical alternatives. Its synthesis often involves microwave-assisted reactions or flow chemistry, methodologies gaining traction due to their efficiency and scalability. These aspects resonate with searches for process optimization and cost-effective manufacturing, highlighting the compound’s industrial relevance.

In summary, rac-ethyl (2R,3R)-3-{[(tert-butoxy)carbonyl]amino}-4,4,4-trifluoro-2-hydroxybutanoate (CAS No. 2408936-07-0) embodies the intersection of cutting-edge synthetic chemistry and applied science. Its versatility and alignment with contemporary research priorities ensure its continued prominence in scientific literature and commercial applications.